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Compound of Interest

Compound Name: 2-Methoxyphenyl acetate

Cat. No.: B1672421 Get Quote

In the ever-evolving landscape of fragrance creation, the demand for novel ingredients with

superior performance and stability is paramount. 2-Methoxyphenyl acetate, also known as

guaiacyl acetate, is a valuable fragrance ingredient prized for its sweet, smoky, and spicy

aromatic profile. However, the quest for molecules with enhanced longevity, stability in various

product bases, and unique olfactory nuances has led to the exploration of several alternative

compounds. This guide provides a comparative analysis of prominent alternatives to 2-
Methoxyphenyl acetate, supported by available technical data and established experimental

methodologies.

The primary alternatives discussed include Isoeugenyl Acetate and the Givaudan captive

ingredient, Methyl Diantilis®, both of which offer spicy and floral characteristics. Additionally, a

broader look at related phenolic compounds such as Eugenol and Vanillin derivatives provides

a wider context for formulators. These alternatives are critically evaluated based on their odor

profile, performance metrics like tenacity, and stability in cosmetic formulations.

Quantitative Performance Comparison
The following table summarizes the key performance characteristics of 2-Methoxyphenyl
acetate and its alternatives based on available data. Direct comparative studies are limited in

publicly accessible literature; therefore, data has been aggregated from various sources.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1672421?utm_src=pdf-interest
https://www.benchchem.com/product/b1672421?utm_src=pdf-body
https://www.benchchem.com/product/b1672421?utm_src=pdf-body
https://www.benchchem.com/product/b1672421?utm_src=pdf-body
https://www.benchchem.com/product/b1672421?utm_src=pdf-body
https://www.benchchem.com/product/b1672421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Name

CAS
Number

Molecular
Weight (
g/mol )

Odor Profile
Tenacity on
Smelling
Strip

Vapor
Pressure
(20°C)

2-

Methoxyphen

yl acetate

613-70-7 166.17

Sweet,

woody, spicy,

dry, clove,

powdery,

smoky

- -

Isoeugenyl

Acetate
93-29-8 206.24

Warm, spicy-

floral,

carnation,

clove-like,

with woody

and balsamic

undertones.

[1]

> 400

hours[1]
-

Methyl

Diantilis®
5595-79-9 182.22

Elegant,

spicy-floral,

carnation-

like, with

vanilla

sweetness

and powdery

undertones.

[2][3]

3 weeks[2][3]
<0.0001

hPa[2][3]

Eugenyl

Acetate
93-28-7 206.24

Fresh, sweet,

balsamic, soft

spicy clove.

- -

Note: Data for 2-Methoxyphenyl acetate's tenacity and vapor pressure were not readily

available in the searched literature, highlighting a gap in publicly accessible comparative data.

Detailed Olfactory Profiles
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2-Methoxyphenyl Acetate (Guaiacyl Acetate): This compound offers a complex aroma with

sweet, woody, and spicy notes, complemented by dry, clove-like, powdery, and smoky

facets. Its multifaceted character makes it a versatile ingredient in various fragrance

compositions.

Isoeugenyl Acetate: As the acetylated form of Isoeugenol, it presents a softer and sweeter

profile with less diffusion than its parent alcohol.[1] It is particularly effective for imparting

warm, spicy-floral notes reminiscent of carnation and clove. Its exceptional longevity makes

it a valuable fixative.[1]

Methyl Diantilis®: A captive ingredient from Givaudan, Methyl Diantilis® is positioned as a

superior alternative to Isoeugenol, offering a similar spicy and sweet profile with an added

powdery, carnation-like elegance.[2][3][4] A key advantage is its enhanced stability and

resistance to discoloration in product bases, and it is not restricted by IFRA.[2][3]

Eugenyl Acetate: This ester of eugenol provides a fresher and milder spicy note compared to

eugenol itself. It is often used to accentuate floral notes, particularly in carnation-type

fragrances. However, it is known to have stability issues in alkaline media like soap.[5]

Stability in Cosmetic Formulations
The stability of a fragrance ingredient is critical for its successful incorporation into a final

product. Methyl Diantilis® has been evaluated by its manufacturer, Givaudan, for its

performance in various cosmetic bases, as summarized below.
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Product Base pH Stability/Performance

Acid Cleaner 2 Good

Fabric Conditioner 3 Good

Antiperspirant 3.5 Good

Shampoo 6 Good

All-Purpose Cleaner 9 Good

Fabric Detergent (Liquid) 9 Good

Soap 10 Good

Powder Detergent 10.5 Medium

Liquid Bleach 11 Poor

Data for Methyl Diantilis® from Givaudan's technical information.[4]

This data indicates that Methyl Diantilis® demonstrates good stability across a wide pH range,

making it suitable for many cosmetic and household product applications, with limitations in

highly alkaline and oxidizing environments.

Experimental Protocols
To ensure objective and reproducible comparisons of fragrance performance, standardized

experimental protocols are essential. The following sections detail the methodologies for key

analytical and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)
Objective: To separate and identify the individual volatile compounds in a fragrance and to

characterize their respective odors.

Methodology:

Sample Preparation: A diluted solution of the fragrance compound in a suitable solvent (e.g.,

ethanol) is prepared.
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Instrumentation: A gas chromatograph (GC) coupled with both a mass spectrometer (MS)

and an olfactometry port is used.

GC Separation: The sample is injected into the GC, where individual compounds are

separated based on their volatility and interaction with the stationary phase of the column.

Detection: The effluent from the GC column is split. One portion is directed to the MS for

chemical identification, while the other is directed to a sniffing port.

Olfactory Analysis: Trained sensory panelists sniff the effluent from the olfactometry port and

record the odor character and intensity of each compound as it elutes from the column.

Data Analysis: The data from the MS and the sensory panel are correlated to create a

detailed aromagram, which maps the chemical composition of the fragrance to its olfactory

profile.

Headspace Analysis for In-Product Performance
Objective: To measure the volatile compounds released from a cosmetic product containing the

fragrance ingredient over time, simulating the consumer's experience.

Methodology:

Sample Preparation: The fragrance compound is incorporated into a cosmetic base (e.g., a

lotion or shampoo) at a specified concentration. A known quantity of the final product is

placed in a sealed vial.

Incubation: The vial is incubated at a controlled temperature (e.g., 32°C to simulate skin

temperature) for a set period to allow the volatile compounds to equilibrate in the headspace

(the air above the product).

Sampling: A sample of the headspace gas is collected using a solid-phase microextraction

(SPME) fiber or a gas-tight syringe.

GC-MS Analysis: The collected headspace sample is injected into a GC-MS system for

separation and identification of the volatile compounds.
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Data Analysis: The concentration of the fragrance compounds in the headspace is quantified

at different time points to assess their release profile and longevity in the product.

Sensory Evaluation of Fragrance Tenacity on Skin
Objective: To assess the longevity (tenacity) of a fragrance on human skin.

Methodology:

Panelist Selection: A panel of trained sensory assessors is selected. Panelists should refrain

from using scented products before the evaluation.

Product Application: A standardized amount of the fragrance, diluted in ethanol, is applied to

a designated area on the panelists' forearms.

Evaluation Intervals: Panelists evaluate the intensity of the fragrance at predetermined time

intervals (e.g., 0, 1, 2, 4, 6, 8, and 24 hours).

Intensity Rating: The perceived intensity of the fragrance is rated on a labeled magnitude

scale (LMS) or a similar standardized scale.

Data Analysis: The mean intensity scores at each time point are plotted to generate a

fragrance evaporation curve, which provides a quantitative measure of tenacity.

Visualizing Fragrance Relationships and Processes
To better understand the relationships and workflows discussed, the following diagrams are

provided.
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Logical Flow for Alternative Fragrance Selection
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Caption: Workflow for selecting an alternative to 2-Methoxyphenyl acetate.
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Caption: Simplified diagram of the olfactory signaling cascade.
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Conclusion
The selection of an alternative to 2-Methoxyphenyl acetate depends on the specific

requirements of the fragrance application. For applications demanding exceptional longevity

and a warm, spicy-floral character, Isoeugenyl Acetate presents a compelling option. When

stability and non-discoloring properties in a wide range of cosmetic bases are critical, Methyl

Diantilis® offers a robust, high-performance solution with an elegant, multifaceted aroma. While

direct comparative data remains a challenge to consolidate from public sources, the information

available on these alternatives provides a strong foundation for formulators to make informed

decisions. Further in-house experimental evaluation using the standardized protocols outlined

in this guide is recommended to determine the optimal ingredient for a specific fragrance

creation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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